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Compound of Interest

Compound Name: 4-Phenylpentan-2-ol

CAS No.: 77614-49-4

Cat. No.: B12641700

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Phenylpentan-2-ol is a secondary alcohol containing a phenyl substituent, a structural motif

of interest in the fields of organic synthesis, medicinal chemistry, and fragrance science.[1] Its

chemical structure lends itself to a variety of chemical transformations, making it a versatile

building block for the synthesis of more complex molecules.[1] This technical guide provides a

comprehensive review of the available research on 4-phenylpentan-2-ol, including its

chemical and physical properties, synthesis methodologies, and a prospective look at its

potential biological activities based on related compounds. All quantitative data is summarized

in structured tables, and detailed experimental protocols for key synthetic methods are

provided. Additionally, logical workflows and a hypothetical signaling pathway are visualized

using diagrams.

Chemical and Physical Properties
The chemical and physical properties of 4-phenylpentan-2-ol are crucial for its application in

research and synthesis. While experimentally determined data is limited in the public domain, a
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combination of information from various sources, including computed properties, provides a

useful profile of this compound.

Property Value Source

Molecular Formula C₁₁H₁₆O [1][2][3][4]

Molecular Weight 164.24 g/mol [1][2][5]

CAS Number 77614-49-4 [1][3][4][6]

IUPAC Name 4-phenylpentan-2-ol [2]

Appearance

Colorless to pale yellow liquid

(inferred for related

compounds)

[7]

Boiling Point
High boiling point (inferred for

related compounds)
[7]

Solubility

Soluble in organic solvents;

limited solubility in water

(inferred for related

compounds)

[7]

Computed Physicochemical Properties

Property Value Source

XLogP3 2.6 [2][3]

Hydrogen Bond Donor Count 1 [2][3]

Hydrogen Bond Acceptor

Count
1 [2][3]

Rotatable Bond Count 3 [2][3]

Exact Mass 164.120115 g/mol [2][3]

Topological Polar Surface Area

(TPSA)
20.2 Å² [2][5]
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Spectral Data (Predicted and for Stereoisomers)

Data Type Key Features Source

¹H NMR (Predicted)

Phenyl H: ~7.28 - 7.15 ppm

(Multiplet); CH-OH: ~3.8 ppm

(Multiplet); CH-Ph: ~2.7 ppm

(Multiplet); CH₂: ~1.7 ppm

(Multiplet); CH₃ (next to OH):

~1.2 ppm (Doublet); CH₃ (next

to Ph): ~1.2 ppm (Doublet)

[1]

¹³C NMR (for (2R,4S)-isomer)

A spectrum is available but

requires an account to view

the full data.

[8][9]

Mass Spectrum (GC-MS of

(2S,4S)-isomer)

Molecular Ion (M+): m/z 164.

Key fragments can be inferred

from the fragmentation of

benzylic alcohols, which often

involve loss of water (M-18),

and α-cleavage.

[10]

Infrared (IR) Spectrum

Expected absorptions for a

secondary alcohol: Broad O-H

stretch around 3500-3200

cm⁻¹; C-O stretch between

1150-1075 cm⁻¹. Aromatic C-H

stretch above 3000 cm⁻¹ and

C=C stretches in the 1600-

1450 cm⁻¹ region.

[7][11][12]

Synthesis of 4-Phenylpentan-2-ol
The synthesis of 4-phenylpentan-2-ol can be achieved through two primary routes: the

reduction of the corresponding ketone, 4-phenylpentan-2-one, and the Grignard reaction.

Reduction of 4-Phenylpentan-2-one
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This method involves the reduction of the carbonyl group of 4-phenylpentan-2-one to a

hydroxyl group using a reducing agent such as sodium borohydride (NaBH₄).

Experimental Protocol: Reduction of 4-Phenylpentan-2-one with Sodium Borohydride

Materials:

4-Phenylpentan-2-one

Sodium borohydride (NaBH₄)

Methanol (or Ethanol)

Deionized water

Diethyl ether (or other suitable extraction solvent)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Hydrochloric acid (HCl), dilute solution

Procedure:

Dissolution: In a round-bottom flask, dissolve 4-phenylpentan-2-one (1 equivalent) in

methanol or ethanol. Cool the solution in an ice bath.

Reduction: Slowly add sodium borohydride (a slight excess, e.g., 1.1 equivalents) to the

cooled solution in portions. The reaction may be exothermic.[13]

Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC) by observing the

disappearance of the starting ketone.

Quenching: After the reaction is complete (typically 30-60 minutes), carefully add deionized

water to quench the excess NaBH₄. A dilute solution of HCl can then be added to neutralize

the mixture.
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Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl

ether (3 x volume of the aqueous layer).

Washing: Wash the combined organic layers with deionized water and then with brine to

remove any remaining inorganic impurities.

Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure

using a rotary evaporator.

Purification: The crude product can be purified by fractional distillation under reduced

pressure or by column chromatography on silica gel.[14][15][16]

Grignard Synthesis
This classic carbon-carbon bond-forming reaction can be used to synthesize 4-phenylpentan-
2-ol from appropriate starting materials. One possible route involves the reaction of

benzaldehyde with isopropylmagnesium bromide.

Experimental Protocol: Grignard Synthesis of 4-Phenylpentan-2-ol

Materials:

Magnesium turnings

Anhydrous diethyl ether

2-Bromopropane (isopropyl bromide)

Benzaldehyde

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Preparation of Grignard Reagent:
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In an oven-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a magnetic stirrer, place magnesium turnings.

Add a small amount of anhydrous diethyl ether to cover the magnesium.

Add a solution of 2-bromopropane (1 equivalent) in anhydrous diethyl ether to the

dropping funnel.

Add a small portion of the 2-bromopropane solution to the flask. The reaction may need to

be initiated by gentle warming or the addition of a small crystal of iodine.

Once the reaction starts (indicated by bubbling and a cloudy appearance), add the

remaining 2-bromopropane solution dropwise at a rate that maintains a gentle reflux.[17]

[18]

After the addition is complete, continue to stir the mixture until most of the magnesium has

reacted.

Reaction with Benzaldehyde:

Cool the Grignard reagent solution in an ice bath.

Add a solution of benzaldehyde (1 equivalent) in anhydrous diethyl ether to the dropping

funnel.

Add the benzaldehyde solution dropwise to the cooled Grignard reagent with vigorous

stirring.[19]

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 1-2 hours.

Workup:

Cool the reaction mixture in an ice bath and slowly add a saturated aqueous solution of

ammonium chloride to quench the reaction.

Transfer the mixture to a separatory funnel.
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Extract the aqueous layer with diethyl ether.

Combine the organic layers and wash with brine.

Drying and Purification:

Dry the organic layer over anhydrous magnesium sulfate.

Filter and evaporate the solvent to obtain the crude product.

Purify the crude 4-phenylpentan-2-ol by fractional distillation under reduced pressure or

column chromatography.[14][15][16]

Reduction of 4-Phenylpentan-2-one

Grignard Synthesis

4-Phenylpentan-2-one NaBH4, MeOH
1. Reduction

Water/HCl Quench
2. Workup

Ether Extraction Drying (MgSO4) Solvent Evaporation Purification

Mg Turnings
Grignard Reagent

(Isopropylmagnesium bromide)

2-Bromopropane

Nucleophilic Addition
1. Reactant

Benzaldehyde
2. Reactant

NH4Cl Workup Ether Extraction Drying (MgSO4) Solvent Evaporation Purification

Click to download full resolution via product page

Figure 1: Synthetic workflows for 4-phenylpentan-2-ol.

Potential Biological Activities (Based on Related
Compounds)
Direct research on the biological activity of 4-phenylpentan-2-ol is not readily available in the

public domain. However, based on its structural similarity to other aromatic alcohols and
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fragrance compounds, several potential biological activities can be hypothesized.

Antimicrobial Activity
Many aromatic alcohols and essential oil components exhibit antimicrobial properties.[20][21]

The mechanism of action is often attributed to the disruption of the bacterial cell membrane.[20]

The lipophilic phenyl and pentyl groups of 4-phenylpentan-2-ol could facilitate its insertion into

the lipid bilayer of bacterial membranes, leading to increased membrane fluidity, leakage of

intracellular components, and ultimately, cell death.

Hypothetical Experimental Protocol: Antimicrobial Susceptibility Testing

Method: Broth microdilution method to determine the Minimum Inhibitory Concentration (MIC).

Materials:

4-Phenylpentan-2-ol

Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

Mueller-Hinton Broth (MHB)

96-well microtiter plates

Dimethyl sulfoxide (DMSO) for stock solution preparation

Procedure:

Stock Solution: Prepare a stock solution of 4-phenylpentan-2-ol in DMSO.

Serial Dilutions: Perform two-fold serial dilutions of the stock solution in MHB in a 96-well

plate.

Inoculation: Inoculate each well with a standardized bacterial suspension.

Incubation: Incubate the plates at 37°C for 18-24 hours.

MIC Determination: The MIC is the lowest concentration of the compound that visibly inhibits

bacterial growth.
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Cytotoxicity
As a fragrance ingredient, it is important to assess the potential cytotoxicity of 4-phenylpentan-
2-ol. Many fragrance compounds are evaluated for their cytotoxic effects on various cell lines.

[8] The mechanism of cytotoxicity for aromatic compounds can be diverse, sometimes involving

the induction of oxidative stress and apoptosis.

Hypothetical Experimental Protocol: MTT Assay for Cytotoxicity

Method: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to assess

cell viability.

Materials:

Human cell lines (e.g., HaCaT keratinocytes, HepG2 liver cells)

Complete cell culture medium

4-Phenylpentan-2-ol

MTT solution

DMSO

Procedure:

Cell Seeding: Seed cells in a 96-well plate and allow them to adhere overnight.

Treatment: Treat the cells with various concentrations of 4-phenylpentan-2-ol for 24 or 48

hours.

MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the

formation of formazan crystals.

Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm)

using a microplate reader.
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Data Analysis: Calculate the percentage of cell viability relative to the untreated control and

determine the IC₅₀ value (the concentration that causes 50% inhibition of cell viability).[8]

Start: Antimicrobial Assay

Prepare Stock Solution
of 4-Phenylpentan-2-ol

Perform Serial Dilutions
in 96-well Plate

Inoculate with
Bacterial Suspension

Incubate at 37°C
for 18-24h

Determine MIC
(Visual Inspection)

End: MIC Value

Click to download full resolution via product page

Figure 2: Workflow for antimicrobial susceptibility testing.
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Figure 3: Workflow for cytotoxicity (MTT) assay.
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Hypothetical Signaling Pathway of Cytotoxicity
Based on the known mechanisms of cytotoxicity for some aromatic compounds, a hypothetical

signaling pathway for 4-phenylpentan-2-ol-induced cytotoxicity could involve the induction of

oxidative stress, leading to the activation of mitogen-activated protein kinase (MAPK) pathways

and ultimately apoptosis. Polycyclic aromatic hydrocarbons have been shown to activate

oxidative and electrophilic signaling pathways.[22]

Cell

4-Phenylpentan-2-ol

Increased ROS
(Oxidative Stress)

Induces

MAPK Activation
(e.g., JNK, p38)

Activates

Apoptosis

Leads to

Click to download full resolution via product page

Figure 4: Hypothetical signaling pathway for cytotoxicity.

Conclusion
4-Phenylpentan-2-ol is a versatile chemical intermediate with potential applications in various

fields. This guide has summarized its known chemical and physical properties, provided
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detailed protocols for its synthesis, and explored its potential biological activities based on the

current understanding of related compounds. While there is a clear need for further

experimental investigation into the biological effects and mechanistic pathways of 4-
phenylpentan-2-ol, this document serves as a foundational resource for researchers and

professionals in drug development and related scientific disciplines. The provided experimental

workflows and hypothetical signaling pathway offer a starting point for future research

endeavors into this interesting molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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